Selenium
Selenium
Selenium is a naturally occurring mineral element that is distributed widely in nature in most rocks and soils. In its pure form, it exists as metallic gray to black hexagonal crystals, but in nature it is usually combined with sulfide or with silver, copper, lead, and nickel minerals. Most processed selenium is used in the electronics industry, but it is also used: as a nutritional supplement; in the glass industry; as a component of pigments in plastics, paints, enamels, inks, and rubber; in the preparation of pharmaceuticals; as a nutritional feed additive for poultry and livestock; in pesticide formulations; in rubber production; as an ingredient in antidandruff shampoos; and as a constituent of fungicides. Radioactive selenium is used in diagnostic medicine.
Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.
Selenium atom is a chalcogen and a nonmetal atom. It has a role as a micronutrient.
Selenium is a trace metal in the human body particularly important as a component of glutathione peroxidase, an important enzyme in the prevention of cellular damage by free radicals and reactive oxygen species
Selenium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Selenium is a naturally occurring substance that is toxic at high concentrations but is also a nutritionally essential element. Hydrogen selenide is the most acutely toxic selenium compound. Acute (short-term) exposure to elemental selenium, hydrogen selenide, and selenium dioxide by inhalation results primarily in respiratory effects, such as irritation of the mucous membranes, pulmonary edema, severe bronchitis, and bronchial pneumonia. Epidemiological studies of humans chronically (long-term) exposed to high levels of selenium in food and water have reported discoloration of the skin, pathological deformation and loss of nails, loss of hair, excessive tooth decay and discoloration, lack of mental alertness, and listlessness. Epidemiological studies have reported an inverse association between selenium levels in the blood and cancer occurrence and animal studies have reported that selenium supplementation, as sodium selenate, sodium selenite, and organic forms of selenium, results in a reduced incidence of several tumor types. The only selenium compound that has been shown to be carcinogenic in animals is selenium sulfide, which resulted in an increase in liver tumors from oral exposure. EPA has classified elemental selenium as a Group D, not classifiable as to human carcinogenicity, and selenium sulfide as a Group B2, probable human carcinogen.
Selenium is a natural product found in Hedysarum with data available.
Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.
Selenium is a mineral with formula of Se. The IMA symbol is Se.
An element with the atomic symbol Se, atomic number 34, and atomic weight 78.97. It is an essential micronutrient for mammals and other animals but is toxic in large amounts. Selenium protects intracellular structures against oxidative damage. It is an essential component of GLUTATHIONE PEROXIDASE.
Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.
Selenium atom is a chalcogen and a nonmetal atom. It has a role as a micronutrient.
Selenium is a trace metal in the human body particularly important as a component of glutathione peroxidase, an important enzyme in the prevention of cellular damage by free radicals and reactive oxygen species
Selenium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Selenium is a naturally occurring substance that is toxic at high concentrations but is also a nutritionally essential element. Hydrogen selenide is the most acutely toxic selenium compound. Acute (short-term) exposure to elemental selenium, hydrogen selenide, and selenium dioxide by inhalation results primarily in respiratory effects, such as irritation of the mucous membranes, pulmonary edema, severe bronchitis, and bronchial pneumonia. Epidemiological studies of humans chronically (long-term) exposed to high levels of selenium in food and water have reported discoloration of the skin, pathological deformation and loss of nails, loss of hair, excessive tooth decay and discoloration, lack of mental alertness, and listlessness. Epidemiological studies have reported an inverse association between selenium levels in the blood and cancer occurrence and animal studies have reported that selenium supplementation, as sodium selenate, sodium selenite, and organic forms of selenium, results in a reduced incidence of several tumor types. The only selenium compound that has been shown to be carcinogenic in animals is selenium sulfide, which resulted in an increase in liver tumors from oral exposure. EPA has classified elemental selenium as a Group D, not classifiable as to human carcinogenicity, and selenium sulfide as a Group B2, probable human carcinogen.
Selenium is a natural product found in Hedysarum with data available.
Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.
Selenium is a mineral with formula of Se. The IMA symbol is Se.
An element with the atomic symbol Se, atomic number 34, and atomic weight 78.97. It is an essential micronutrient for mammals and other animals but is toxic in large amounts. Selenium protects intracellular structures against oxidative damage. It is an essential component of GLUTATHIONE PEROXIDASE.
Brand Name:
Vulcanchem
CAS No.:
7782-49-2
VCID:
VC21205810
InChI:
InChI=1S/Se
SMILES:
[Se]
Molecular Formula:
Se
Molecular Weight:
78.97 g/mol
Selenium
CAS No.: 7782-49-2
Cat. No.: VC21205810
Molecular Formula: Se
Molecular Weight: 78.97 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Selenium is a naturally occurring mineral element that is distributed widely in nature in most rocks and soils. In its pure form, it exists as metallic gray to black hexagonal crystals, but in nature it is usually combined with sulfide or with silver, copper, lead, and nickel minerals. Most processed selenium is used in the electronics industry, but it is also used: as a nutritional supplement; in the glass industry; as a component of pigments in plastics, paints, enamels, inks, and rubber; in the preparation of pharmaceuticals; as a nutritional feed additive for poultry and livestock; in pesticide formulations; in rubber production; as an ingredient in antidandruff shampoos; and as a constituent of fungicides. Radioactive selenium is used in diagnostic medicine. Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber. Selenium atom is a chalcogen and a nonmetal atom. It has a role as a micronutrient. Selenium is a trace metal in the human body particularly important as a component of glutathione peroxidase, an important enzyme in the prevention of cellular damage by free radicals and reactive oxygen species Selenium is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Selenium is a naturally occurring substance that is toxic at high concentrations but is also a nutritionally essential element. Hydrogen selenide is the most acutely toxic selenium compound. Acute (short-term) exposure to elemental selenium, hydrogen selenide, and selenium dioxide by inhalation results primarily in respiratory effects, such as irritation of the mucous membranes, pulmonary edema, severe bronchitis, and bronchial pneumonia. Epidemiological studies of humans chronically (long-term) exposed to high levels of selenium in food and water have reported discoloration of the skin, pathological deformation and loss of nails, loss of hair, excessive tooth decay and discoloration, lack of mental alertness, and listlessness. Epidemiological studies have reported an inverse association between selenium levels in the blood and cancer occurrence and animal studies have reported that selenium supplementation, as sodium selenate, sodium selenite, and organic forms of selenium, results in a reduced incidence of several tumor types. The only selenium compound that has been shown to be carcinogenic in animals is selenium sulfide, which resulted in an increase in liver tumors from oral exposure. EPA has classified elemental selenium as a Group D, not classifiable as to human carcinogenicity, and selenium sulfide as a Group B2, probable human carcinogen. Selenium is a natural product found in Hedysarum with data available. Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C. Selenium is a mineral with formula of Se. The IMA symbol is Se. An element with the atomic symbol Se, atomic number 34, and atomic weight 78.97. It is an essential micronutrient for mammals and other animals but is toxic in large amounts. Selenium protects intracellular structures against oxidative damage. It is an essential component of GLUTATHIONE PEROXIDASE. |
|---|---|
| CAS No. | 7782-49-2 |
| Molecular Formula | Se |
| Molecular Weight | 78.97 g/mol |
| IUPAC Name | selenium |
| Standard InChI | InChI=1S/Se |
| Standard InChI Key | BUGBHKTXTAQXES-UHFFFAOYSA-N |
| Impurities | COMMERCIAL GRADE CONTAINS A MIN OF 99% SELENIUM & MAY CONTAIN MAX 0.2% TELLURIUM, 0.1% IRON, 0.005% LEAD & 0.005% COPPER AS IMPURITIES. ... THE HIGH PURITY GRADE ... IS REPORTED TO CONTAIN A MIN OF 99.99% SELENIUM. IMPURITIES WHICH MAY BE PRESENT @ CONCN NO GREATER THAN 1-2 MG/KG EACH ARE MERCURY, TELLURIUM, IRON, ARSENIC & OTHER NON-FERROUS METALS UNDESIRABLE IN ELECTRONIC & ELECTROSTATIC APPLICATIONS. HIGHER CONCN OF "INERT" CONTAMINANTS SUCH AS SODIUM, MAGNESIUM, CALCIUM, ALUMINUM & SILICON CAN BE TOLERATED. THE ULTRA HIGH PURITY GRADE, PREPARED ONLY ON A LABORATORY SCALE, IS REPORTED TO CONTAIN 0.0001-0.001% IMPURITIES. |
| SMILES | [Se] |
| Canonical SMILES | [Se] |
| Boiling Point | 1265 °F at 760 mmHg (NIOSH, 2024) 1265 °F 685 °C |
| Colorform | Selenium exists in several allotropic forms. 3 are generally recognized ... Selenium can be prepd with either amorphous or crystalline structure. ... Amorphous is either red, in powder form or black, in vitreous form. Crystalline monoclinic selenium is deep red; crystalline hexagonal form, the most stable variety, is a metallic gray. |
| Flash Point | Flammable gas |
| Melting Point | 392 °F (NIOSH, 2024) 392 °F 220.8 °C (gray selenium); vitreous selenium is transformed to gray selenium at 180 °C; alpha-form transforms to gray at temperatures above 120 °C 217 °C |
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